Cas no 905784-93-2 (6-methyl-2-(2-phenylethyl)sulfanyl-4-(trifluoromethyl)pyridine-3-carbonitrile)

• Product Name: 6-methyl-2-(2-phenylethyl)sulfanyl-4-(trifluoromethyl)pyridine-3-carbonitrile
• CAS No: 905784-93-2
• MF: C₁₆H₁₃F₃N₂S
• MW: 322.348032712936
• CID: 5426741
• Update Time: 2025-06-07

6-methyl-2-(2-phenylethyl)sulfanyl-4-(trifluoromethyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-(2-phenylethylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile
• 3-Pyridinecarbonitrile, 6-methyl-2-[(2-phenylethyl)thio]-4-(trifluoromethyl)-
• 6-methyl-2-(2-phenylethyl)sulfanyl-4-(trifluoromethyl)pyridine-3-carbonitrile

• Inchi： 1S/C16H13F3N2S/c1-11-9-14(16(17,18)19)13(10-20)15(21-11)22-8-7-12-5-3-2-4-6-12/h2-6,9H,7-8H2,1H3
• InChI Key： WYCIAMISBJFRMR-UHFFFAOYSA-N
• SMILES： C1(SCCC2=CC=CC=C2)=NC(C)=CC(C(F)(F)F)=C1C#N

Additional information on 6-methyl-2-(2-phenylethyl)sulfanyl-4-(trifluoromethyl)pyridine-3-carbonitrile

6-Methyl-2-(2-Phenylethyl)sulfanyl-4-(Trifluoromethyl)pyridine-3-Carbonitrile: An Overview of Its Structure, Properties, and Applications

6-Methyl-2-(2-phenylethyl)sulfanyl-4-(trifluoromethyl)pyridine-3-carbonitrile (CAS No. 905784-93-2) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its intricate molecular framework, which includes a pyridine ring, a methyl group, a phenylethyl sulfanyl moiety, and a trifluoromethyl group. Each of these functional groups contributes to the compound's distinct properties and reactivity.

The pyridine ring is a six-membered aromatic heterocycle containing one nitrogen atom. Pyridine derivatives are widely studied for their biological activities, including their potential as anti-inflammatory, antimicrobial, and anticancer agents. The presence of the methyl group at the 6-position of the pyridine ring can influence the compound's lipophilicity and metabolic stability, making it an important structural feature for drug design.

The phenylethyl sulfanyl moiety (PhCH₂CH₂S-) is another key functional group in this compound. Sulfur-containing compounds are known for their diverse biological activities and have been extensively explored in drug discovery. The phenylethyl sulfanyl group can enhance the compound's hydrophobicity and improve its binding affinity to specific protein targets. This moiety also plays a crucial role in modulating the compound's redox properties, which can be relevant for its potential therapeutic applications.

The trifluoromethyl group (CF₃) is a highly electronegative and lipophilic substituent that is commonly used in medicinal chemistry to improve the pharmacokinetic properties of drug candidates. The presence of this group can significantly affect the compound's metabolic stability, solubility, and binding affinity to biological targets. In particular, trifluoromethylated compounds often exhibit enhanced potency and selectivity compared to their non-fluorinated counterparts.

The carbonitrile group (-CN) at the 3-position of the pyridine ring is another important functional group in this compound. Nitriles are versatile functional groups that can undergo various chemical transformations, such as hydrolysis to carboxylic acids or reduction to primary amines. In medicinal chemistry, nitriles are often used as bioisosteres for carboxylic acids or amides, which can help optimize the pharmacological properties of drug candidates.

Recent research has focused on the potential applications of 6-methyl-2-(2-phenylethyl)sulfanyl-4-(trifluoromethyl)pyridine-3-carbonitrile in various fields. For instance, studies have shown that this compound exhibits potent antiproliferative activity against several cancer cell lines. The combination of its lipophilic substituents and the electron-withdrawing nature of the trifluoromethyl group may contribute to its ability to penetrate cell membranes and interact with intracellular targets.

In addition to its potential as an anticancer agent, this compound has also been investigated for its antimicrobial properties. Research has demonstrated that it possesses broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The presence of the phenylethyl sulfanyl moiety may play a crucial role in its antimicrobial activity by disrupting bacterial cell membranes or interfering with essential metabolic pathways.

Beyond its biological applications, 6-methyl-2-(2-phenylethyl)sulfanyl-4-(trifluoromethyl)pyridine-3-carbonitrile has also been explored for its use in materials science. The unique electronic properties of this compound make it a promising candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The combination of its aromatic core and electron-withdrawing substituents can influence charge transport properties and improve device performance.

In conclusion, 6-methyl-2-(2-phenylethyl)sulfanyl-4-(trifluoromethyl)pyridine-3-carbonitrile (CAS No. 905784-93-2) is a multifaceted compound with a rich chemical structure that offers numerous opportunities for further research and development. Its unique combination of functional groups makes it an attractive candidate for various applications in medicinal chemistry, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to remain a subject of significant interest in the scientific community.